2-(benzylsulfanyl)-3-cyclopropylthieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-benzylsulfanyl-3-cyclopropylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C16H14N2OS2/c19-15-14-13(8-9-20-14)17-16(18(15)12-6-7-12)21-10-11-4-2-1-3-5-11/h1-5,8-9,12H,6-7,10H2
• InChI Key: WRVSEUUAWZVTHC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)C3=C(C=CS3)N=C2SCC4=CC=CC=C4
• Molecular Formula: C16H14N2OS2
• Molecular Weight: 314.4 g/mol

Description

The compound “2-(benzylsulfanyl)-3-cyclopropylthieno[3,2-d]pyrimidin-4(3H)-one” belongs to a class of compounds known as thieno[2,3-d]pyrimidin-4(3H)-ones. These compounds have been synthesized and evaluated for various biological activities. For instance, some thieno[2,3-d]pyrimidin-4(3H)-ones have shown significant antimycobacterial activity against Mycobacterium tuberculosis.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones involves several steps. For example, new 2-aryl-7H-pyrrolo[2,3-d]pyrimidin-4-amines were prepared through cyclocondensation of 2-amino-1H-pyrrole-3-carbonitriles with aryl nitriles in the presence of potassium t-butoxide in boiling t-butanol.

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidin-4(3H)-ones can be analyzed using various techniques. For instance, the optimized geometric bond lengths and bond angles can be obtained using density functional theory (DFT) and compared with X-ray diffraction values.

Chemical Reactions Analysis

Thieno[2,3-d]pyrimidin-4(3H)-ones can undergo various chemical reactions. For instance, intermediates 4-chloro-2-substituted-5,6,7-trihydrocyclopenta/5,6,7,8,9-pentahydrocyclohepta[b]thieno[3,2-d]pyrimidines were prepared by warming 2-substituted-5,6,7-trihydrocyclopenta/5,6,7,8,9-pentahydrocyclohepta[b]thieno[3,2-d]pyrimidin-4[3H]-ones with oxalyl chloride.

Physical And Chemical Properties Analysis

The physical and chemical properties of thieno[2,3-d]pyrimidin-4(3H)-ones can be analyzed using various techniques. For instance, the molecular electrostatic potential (MEP) surface map of the related molecule was investigated with theoretical calculations at the B3LYP/6-311+G (d,p) levels.

Scientific Research Applications

Crystal Structure and Polymorphism

Research on related compounds, such as 4-amino-1-benzyl-2-(methylsulfanyl)pyrimidin-6(1H)-one, has explored their crystal structures and polymorphism. These studies reveal that these compounds can exist in different polymorphic forms, which can significantly affect their physical properties and potential applications in materials science. For instance, the presence of distinct hydrogen bonding patterns and pi-pi interactions between molecules in different forms highlights their potential utility in designing materials with specific structural and functional properties (Glidewell, Low, Marchal, & Quesada, 2003).

Regioselective Synthesis

The highly regioselective synthesis of 3,6-disubstituted 2-(methylsulfanyl)pyrimidin-4(3H)-ones has been reported, showcasing the synthetic versatility of thieno[3,2-d]pyrimidin-4(3H)-one derivatives. This regioselectivity is crucial for the development of compounds with tailored properties for specific scientific and industrial applications, emphasizing the importance of precise synthetic strategies in the creation of functional materials and potentially active pharmaceutical ingredients (Dos Santos et al., 2015).

Mechanism of Action

Target of Action

The primary targets of 2-(benzylsulfanyl)-3-cyclopropylthieno[3,2-d]pyrimidin-4(3H)-one are Mycobacterium tuberculosis H37Ra (ATCC 25177) and Mycobacterium bovis BCG (ATCC 35743) . These bacteria are the causative agents of tuberculosis, a serious infectious disease. The compound has shown significant antimycobacterial activity against these targets .

Mode of Action

The compound interacts with its targets by inhibiting the cytochrome bd oxidase (Cyt-bd) . Cyt-bd is an attractive drug target in Mycobacterium tuberculosis, especially in the context of developing a drug combination targeting energy metabolism . The inhibition of Cyt-bd leads to ATP depletion in the bacteria, thereby inhibiting their growth and proliferation .

Biochemical Pathways

The compound affects the energy metabolism pathway in the bacteria. By inhibiting Cyt-bd, it disrupts the electron transport chain, leading to ATP depletion . This results in the inhibition of bacterial growth and proliferation .

Pharmacokinetics

The compound has shown significant antimycobacterial activity, suggesting that it has good bioavailability .

Result of Action

The molecular and cellular effects of the compound’s action include ATP depletion, inhibition of bacterial growth and proliferation, and potential cell death . The compound has shown significant antimycobacterial activity, indicating that it is effective in inhibiting the growth of Mycobacterium tuberculosis H37Ra and Mycobacterium bovis BCG .

Safety and Hazards

The safety and hazards of thieno[2,3-d]pyrimidin-4(3H)-ones can depend on their specific structure and use. For instance, some compounds have been found to be non-cytotoxic against four cell lines.